4-amino-5-(4-bromobenzoyl)-2-methyl-1-phenyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 4-amino-5-(4-bromobenzoyl)-2-methyl-1-phenylpyrrole-3-carbonitrile
• InChI: InChI=1S/C19H14BrN3O/c1-12-16(11-21)17(22)18(23(12)15-5-3-2-4-6-15)19(24)13-7-9-14(20)10-8-13/h2-10H,22H2,1H3
• InChI Key: WZMXHSXFFNIMFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Br)N)C#N
• Molecular Formula: C19H14BrN3O
• Molecular Weight: 380.2 g/mol

Description

4-amino-5-(4-bromobenzoyl)-2-methyl-1-phenyl-1H-pyrrole-3-carbonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in medicine and drug development. This compound is also known by the name "BB-1" and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 4-amino-5-(4-bromobenzoyl)-2-methyl-1-phenyl-1H-pyrrole-3-carbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a key role in the regulation of gene expression.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer properties, this compound has been shown to have a number of other biochemical and physiological effects. For example, it has been shown to inhibit the production of certain inflammatory cytokines, which could make it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, it has been shown to have antioxidant properties, which could make it a potential treatment for oxidative stress-related diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-amino-5-(4-bromobenzoyl)-2-methyl-1-phenyl-1H-pyrrole-3-carbonitrile in lab experiments is its potential to inhibit cancer cell growth and proliferation. This makes it a valuable tool for studying the mechanisms of cancer cell biology and for developing new cancer treatments. However, one limitation of using this compound in lab experiments is its potential toxicity and side effects, which could make it difficult to use in certain experimental settings.

Future Directions

There are a number of future directions that could be pursued in the study of 4-amino-5-(4-bromobenzoyl)-2-methyl-1-phenyl-1H-pyrrole-3-carbonitrile. One potential area of research is the development of new cancer treatments that are based on this compound. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in other disease areas such as inflammation and oxidative stress. Finally, new synthesis methods could be developed to make this compound more accessible for use in lab experiments.

Scientific Research Applications

One of the main areas of scientific research that has focused on 4-amino-5-(4-bromobenzoyl)-2-methyl-1-phenyl-1H-pyrrole-3-carbonitrile is its potential application in drug development. This compound has been shown to exhibit activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. Additionally, it has been shown to have anti-inflammatory and anti-tumor properties.